N-(Benzyloxy)-N-(3-iodopropyl)acetamide
Overview
Description
N-(Benzyloxy)-N-(3-iodopropyl)acetamide, also known as BIA or BIA 10-2474, is a small molecule drug candidate that was developed for the treatment of chronic pain. It is a potent inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. The inhibition of FAAH leads to an increase in endocannabinoid levels, which can reduce pain and inflammation.
Scientific Research Applications
1. Biochemical Applications
N-(Benzyloxy)-N-(3-iodopropyl)acetamide may have applications in biochemical research, particularly related to drug metabolism and pharmacokinetics. For instance, studies have investigated the pharmacokinetics of similar compounds, like N-benzyl-2-nitro-1-imidazole acetamide (benznidazole), which is used in the treatment of Chagas disease. The steady-state plasma level maxima and minima of the unchanged drug were observed to align well with calculated values based on previously determined pharmacokinetic parameters, suggesting potential applications of similar compounds in pharmacokinetic modeling and drug monitoring (Raaflaub, 1980).
2. Analytical Chemistry Applications
Compounds structurally similar to N-(Benzyloxy)-N-(3-iodopropyl)acetamide are also used in analytical chemistry, especially in the development of novel methods for measuring specific biomarkers. For example, research has developed LC-MS/MS and GC-MS/MS methods for the measurement of plasma and urine concentrations of various paracetamol metabolites, demonstrating the role of such compounds in developing analytical techniques for biological sample analysis (Trettin et al., 2014).
3. Toxicology and Occupational Health
N-(Benzyloxy)-N-(3-iodopropyl)acetamide and structurally related compounds have implications in toxicology and occupational health, especially concerning exposure biomarkers. For example, studies on benzylmercapturic acid, a metabolite related to toluene exposure, have shown its effectiveness as a marker of occupational exposure, indicating potential applications of similar compounds in monitoring and preventing occupational hazards (Inoue et al., 2002).
properties
IUPAC Name |
N-(3-iodopropyl)-N-phenylmethoxyacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16INO2/c1-11(15)14(9-5-8-13)16-10-12-6-3-2-4-7-12/h2-4,6-7H,5,8-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMIJZGJNWZOKBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(CCCI)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16INO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20647173 |
Source
|
| Record name | N-(Benzyloxy)-N-(3-iodopropyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20647173 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(Benzyloxy)-N-(3-iodopropyl)acetamide | |
CAS RN |
1003599-67-4 |
Source
|
| Record name | N-(Benzyloxy)-N-(3-iodopropyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20647173 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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